Cas no 501-24-6 (3-Pentadecylphenol)

• Product Name: 3-Pentadecylphenol
• CAS No: 501-24-6
• MF: C₂₁H₃₆O
• MW: 304.50994682312
• MDL: MFCD00002310
• CID: 95417
• PubChem ID: 87575301
• Update Time: 2025-06-10

3-Pentadecylphenol Chemical and Physical Properties

Names and Identifiers

• 3-N-PENTADECYLPHENOL
• Hydroginkgol
• Hydrocardanol
• Cardanol C15:0
• Cardolite NC-507
• Cyclogallipharol
• Cyclogallipharaol
• 3-pentadecyl-pheno
• 3-PENTADECYLPHENOL
• 2-deoxy-urushiol i
• Tetrahydroanacardol
• 1-hydroxy-3-pentadecylbenzene
• Cardolite NC 510
• Hydrogenated cardanol
• NC 510
• NSC 9781
• m-Pentadecylphenol
• Phenol, 3-pentadecyl-
• 3-Pentadecyl-phenol
• Anacardol, tetrahydro-
• 3-Pentadecyl Phenol
• Phenol, m-pentadecyl-
• 5-Pentadecylphenol
• J10ATZ45ZU
• Phenol, m-pentadecyl- (8CI)
• PTFIPECGHSYQNR-UHFFFAOYSA-N
• Anacardol?
• NSC9781
• C21H36O
• Tetrahydro-Anacardol
• Cardanol C
• 3-Pentadecylphenol

• MDL： MFCD00002310
• Inchi： 1S/C21H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-20-17-15-18-21(22)19-20/h15,17-19,22H,2-14,16H2,1H3
• InChI Key： PTFIPECGHSYQNR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 304.27700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 9.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White waxy solid
• Density: 0.908±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 190-195 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4960 (estimate)
• PSA: 20.23000
• LogP: 7.02590
• Solubility: Not determined

3-Pentadecylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-Pentadecylphenol

Recent Advances in the Study of 3-Pentadecylphenol (CAS: 501-24-6) in Chemical Biology and Pharmaceutical Research

3-Pentadecylphenol (CAS: 501-24-6) is a phenolic compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research due to its potential biological activities and applications. Recent studies have explored its structural properties, synthesis methods, and pharmacological effects, providing new insights into its utility in drug development and therapeutic interventions. This research brief consolidates the latest findings on 3-Pentadecylphenol, highlighting its significance and future directions in the industry.

One of the key areas of investigation has been the synthesis and structural optimization of 3-Pentadecylphenol. Researchers have developed novel synthetic pathways to improve yield and purity, which are critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its chemical identity. These efforts have laid a solid foundation for further pharmacological studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-Pentadecylphenol exhibits notable anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the "Journal of Medicinal Chemistry" reported that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Additionally, its antimicrobial efficacy against a range of pathogenic bacteria, including Staphylococcus aureus and Escherichia coli, has been validated, positioning it as a promising candidate for antibiotic development.

Another significant advancement is the exploration of 3-Pentadecylphenol's role in cancer research. Preliminary studies indicate that the compound may induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that this effect is mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. While these findings are promising, further preclinical and clinical trials are necessary to fully elucidate its therapeutic potential and safety profile.

Beyond its direct pharmacological effects, 3-Pentadecylphenol has also been investigated for its utility in drug delivery systems. Its amphiphilic nature enables it to function as a surfactant or stabilizer in nanoformulations, enhancing the solubility and bioavailability of poorly water-soluble drugs. Recent research has explored its incorporation into liposomes and polymeric nanoparticles, demonstrating improved drug loading capacity and controlled release properties.

Despite these advancements, challenges remain in the widespread application of 3-Pentadecylphenol. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed through rigorous research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate laboratory findings into commercially viable products.

In conclusion, 3-Pentadecylphenol (CAS: 501-24-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential applications in drug development underscore the importance of continued investigation. Future research should focus on optimizing its synthesis, elucidating its mechanisms of action, and evaluating its efficacy and safety in clinical settings. By addressing these areas, 3-Pentadecylphenol could emerge as a valuable tool in the development of next-generation therapeutics.